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Compound of Interest

Compound Name: Mead acid ethanolamide

Cat. No.: B1235195

Get Quote

Executive Summary
Mead Acid Ethanolamide (EAM) is a compensatory N-acylethanolamine (NAE) that

accumulates primarily during states of Essential Fatty Acid (EFA) deficiency. Unlike the

constitutive endocannabinoids Anandamide (AEA) and 2-Arachidonoylglycerol (2-AG), which

are derived from arachidonic acid (n-6), EAM is derived from Mead acid (20:3 n-9).

This guide analyzes the metabolic fate of EAM compared to AEA and 2-AG. The core

distinction lies not in their hydrolytic degradation—both AEA and EAM are substrates for Fatty

Acid Amide Hydrolase (FAAH)—but in their oxidative metabolism. While AEA is converted by

COX-2 into cyclic prostamides, EAM lacks the requisite

double-bond architecture to form cyclopentane rings, resulting instead in linear hydroxy-
metabolites.

Physiological Context: The "Mead Switch"
Understanding the metabolism of EAM requires understanding its origin. The body maintains a

strict hierarchy of fatty acid utilization for endocannabinoid synthesis.
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Feature Anandamide (AEA) Mead Ethanolamide (EAM)

Precursor Arachidonic Acid (20:4 n-6) Mead Acid (20:3 n-9)

Physiological State Constitutive / On-demand
EFA Deficiency

(Compensatory)

Synthesis Enzyme NAPE-PLD NAPE-PLD

Receptor Affinity High CB1/CB2 Agonist
Moderate/High CB1/CB2

Agonist

Biomarker Ratio N/A Triene/Tetraene Ratio > 0.2

The Mechanism: Under normal conditions, phospholipids are enriched with arachidonic acid.

During EFA deprivation (low linoleic/linolenic intake), the desaturase/elongase machinery

forces the conversion of Oleic acid (18:1 n-9) into Mead acid (20:3 n-9). This "Mead Acid" is

then incorporated into the sn-1 or sn-2 position of phospholipids, eventually serving as the

substrate for NAPE-PLD to form EAM.

Comparative Metabolic Pathways
Hydrolytic Degradation (Primary Pathway)
Enzyme: Fatty Acid Amide Hydrolase (FAAH)

FAAH is the gatekeeper for both AEA and EAM. Structurally, FAAH prefers a hydrophobic chain

of 18–22 carbons with specific double bond positioning.

AEA: Rapidly hydrolyzed to Arachidonic Acid + Ethanolamine.

EAM: Hydrolyzed to Mead Acid + Ethanolamine.

Kinetics: EAM acts as a competitive substrate. Research indicates EAM is hydrolyzed at a

rate comparable to AEA, though specific

values can vary by species. It is not a substrate for Monoacylglycerol Lipase (MAGL), which
is specific to 2-AG.
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Oxidative Metabolism (Divergent Pathway)
Enzymes: COX-2 and LOX

This is the critical differentiation point.

AEA (Cyclization): COX-2 oxygenates AEA. Because the arachidonyl tail contains a 1,4-

pentadiene system at carbons 5, 8, 11, and 14, COX-2 can cyclize the tail to form

Prostamides (Prostaglandin-ethanolamides). These have distinct biological activity.

EAM (Linear Oxygenation): Mead acid (5,8,11-eicosatrienoic acid) lacks the

double bond required for the second oxygen insertion and subsequent ring closure typical of
prostaglandins. Therefore, COX-2 converts EAM into linear hydroxy-metabolites (e.g., 13-
hydroxy-EAM), not cyclic prostamides.

Pathway Visualization
The following diagram illustrates the parallel synthesis but divergent oxidative fates of AEA and

EAM.
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Caption: Divergent metabolic fates of AEA and EAM via COX-2 despite shared hydrolytic

pathway (FAAH).

Experimental Protocols
LC-MS/MS Quantification Protocol
To distinguish EAM from AEA, precise Mass Spectrometry transitions are required. EAM is

exactly +2 Da heavier than AEA due to the saturation difference (3 double bonds vs 4).

Methodology:

Extraction: Liquid-Liquid Extraction (LLE) using Ethyl Acetate (1:4 v/v).

Separation: C18 Reverse Phase Column (e.g., 2.1 x 50mm, 1.7µm).
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Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile + 0.1% Formic Acid

MRM Transitions:

Analyte
Precursor Ion (

)

Product Ion (

)

Collision Energy
(eV)

Anandamide (AEA) 348.3 62.1 (Ethanolamine) 12

Mead Ethanolamide

(EAM)
350.3 62.1 (Ethanolamine) 12

2-AG 379.3 287.3 (Loss of

Glycerol)
15

AEA-d8 (IS) 356.3 62.1 12

Critical Note: Ensure chromatographic separation between AEA and EAM. Although they have

different masses, they are lipophilic and can co-elute if the gradient is too steep. EAM typically

elutes slightly later than AEA on C18 due to the loss of one double bond (increasing

hydrophobicity).

In Vitro Hydrolysis Assay (FAAH Activity)
Purpose: To determine if a test compound inhibits the breakdown of EAM.

Preparation: Harvest rat brain microsomes or use recombinant human FAAH.

Buffer: 50 mM Tris-HCl, pH 9.0, 0.1% Fatty Acid-Free BSA.

Why BSA? Endocannabinoids stick to plastic. BSA acts as a carrier to keep them in

solution.
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Substrate: Incubate 10 µM EAM (spiked with trace [

H]-EAM if radiometric, or cold EAM for LC-MS readout).

Reaction: Incubate at 37°C for 15 minutes.

Termination: Stop reaction with ice-cold Acetonitrile/Methanol (2:1).

Analysis: Quantify the disappearance of EAM or the appearance of Mead Acid.

Summary of Comparative Data

Parameter Anandamide (AEA)
Mead
Ethanolamide
(EAM)

2-
Arachidonoylglycer
ol (2-AG)

Molecular Weight 347.53 349.55 378.6

Primary Hydrolase FAAH FAAH
MAGL (85%),

ABHD6/12 (15%)

Hydrolysis Product Arachidonic Acid Mead Acid Arachidonic Acid

COX-2 Product Prostamides (Cyclic) Hydroxy-EAM (Linear)
Prostaglandin-

Glycerols

CB1 Affinity (

)
High (~40 nM)

Moderate/High (~100-

200 nM)
Moderate (~500 nM)

Stability
Low (

< 5 min in blood)

Low (comparable to

AEA)
Low
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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